Cas no 2326-34-3 (Trematin)

• Product Name: Trematin
• CAS No: 2326-34-3
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• CID: 258518
• PubChem ID: 21161135
• Update Time: 2025-04-19

Trematin Chemical and Physical Properties

Names and Identifiers

• Trematin
• 2-(4-Methoxyphenyl)-8-(β-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4'-O-Methylvitexin
• 8-(β-D-Glucopyranosyl)-5,7-dihydroxy-4'-methoxyflavone
• 8-β-D-Glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• Cytisoside
• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-
• Cytisoside(7CI)
• Trematin (8CI)
• 8-beta-D-Glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 5, 7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S, 3R, 4R, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• A-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• AKOS040761154
• 2-(4-Methoxyphenyl)-8-(beta-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• DTXSID001318466
• 2-(4-Methoxyphenyl)-8-(
• 2326-34-3
• 5,7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• FS-7041
• 5,7-Dihydroxy-2-(4-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• 5,7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• 5,7-dihydroxy-2-(4-methoxyphenyl)-8-((2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)chromen-4-one

• Inchi： 1S/C22H22O10/c1-30-10-4-2-9(3-5-10)14-7-13(26)16-11(24)6-12(25)17(21(16)31-14)22-20(29)19(28)18(27)15(8-23)32-22/h2-7,15,18-20,22-25,27-29H,8H2,1H3/t15-,18-,19+,20-,22+/m1/s1
• InChI Key： ADCCDGCXRFALSQ-PGPONNFDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC(=C2C(C=C(C3C=CC(=CC=3)OC)OC=12)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 446.121
• Monoisotopic Mass: 446.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.583±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 280-282 ºC
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides